Cas no 937665-65-1 ({3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate)

• Product Name: {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate
• CAS No: 937665-65-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD26959726
• CID: 1074250
• PubChem ID: 17604827
• Update Time: 2025-10-30

{3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• (3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)methanamine
• [3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]-methylamine hydrochloride
• [3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine
• 1-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine
• AKOS004119053
• VS-10314
• C-(3-o-Tolyl-[1,2,4]oxadiazol-5-yl)-methylami ne
• 937665-65-1
• BB 0238814
• BBL031197
• STK500672
• {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate

• MDL： MFCD26959726
• Inchi： 1S/C10H11N3O/c1-7-4-2-3-5-8(7)10-12-9(6-11)14-13-10/h2-5H,6,11H2,1H3
• InChI Key： CTUVGWXDOQVBTG-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 2.20400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate

Introduction to {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride Hydrate (CAS No. 937665-65-1)

{3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate} is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 937665-65-1, belongs to a class of heterocyclic amines that exhibit promising biological activities. The unique structural features of this molecule make it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The core structure of {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate consists of a 1,2,4-oxadiazole ring fused with a phenyl group substituted at the 2-position with a methyl group. This arrangement contributes to its distinct chemical properties and potential biological interactions. The presence of the hydrochloride salt form and the hydrate indicates that the compound is stabilized in an aqueous environment, which is crucial for its solubility and bioavailability in pharmaceutical formulations.

In recent years, there has been growing interest in oxadiazole derivatives due to their diverse pharmacological effects. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine moiety is particularly noteworthy for its ability to interact with biological targets such as enzymes and receptors, modulating cellular processes accordingly.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate may exhibit analogous biological activities. Preliminary studies have indicated that this compound demonstrates inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The hydrochloride hydrate form of the compound enhances its stability and solubility, making it more suitable for further pharmacokinetic studies. Solubility is a critical factor in drug development, as it directly impacts the compound's absorption and distribution within the body. The hydrate form also ensures that the compound remains active under various storage conditions, maintaining its efficacy over time.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate with target proteins. These computational studies have provided valuable insights into how the compound may interact with biological systems at a molecular level. Such information is crucial for designing more effective drug candidates and optimizing their therapeutic profiles.

Furthermore, the synthesis of this compound has been refined through modern organic chemistry techniques. The development of efficient synthetic routes has not only improved yield but also reduced the environmental impact of production processes. Sustainable chemistry practices are increasingly important in pharmaceutical research to ensure that drug development is both effective and environmentally responsible.

The potential applications of {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate extend beyond traditional pharmaceutical uses. Researchers are exploring its potential in agrochemicals and material science due to its unique chemical properties. The ability of this compound to form stable complexes with other molecules makes it a versatile candidate for various industrial applications.

In conclusion, {3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride hydrate (CAS No. 937665-65-1) represents a significant advancement in chemical research with promising implications for pharmaceutical and industrial applications. Its unique structure and demonstrated biological activity make it a compelling subject for further investigation. As research continues to uncover new possibilities for this compound, its role in advancing medical science and industrial innovation is likely to grow.